Cas no 35754-82-6 (1-Propanol, magnesiumsalt (9CI))

• Product Name: 1-Propanol, magnesiumsalt (9CI)
• CAS No: 35754-82-6
• MF: C₆H₁₄MgO₂
• MW: 142.479162693024
• MDL: MFCD00078032
• CID: 316857
• PubChem ID: 10197751
• Update Time: 2025-07-15

1-Propanol, magnesiumsalt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, magnesiumsalt (9CI)
• MAGNESIUM N-PROPOXIDE
• magnesium,propan-1-olate
• EINECS 252-712-8
• Magnesium dipropanolate
• magnesium n-propylate
• magnesium propanolate
• Mg(II) propanolate
• Mg(O-n-Pr)2
• 35754-82-6
• SCHEMBL167232
• magnesium;propan-1-olate
• magnesium propoxide
• WNJYXPXGUGOGBO-UHFFFAOYSA-N
• Magnesium di-n-propanolate
• FT-0722572
• DTXSID70189290
• NS00088856

• MDL： MFCD00078032
• Inchi： 1S/2C3H7O.Mg/c2*1-2-3-4;/h2*2-3H2,1H3;/q2*-1;+2
• InChI Key： WNJYXPXGUGOGBO-UHFFFAOYSA-N
• SMILES： [Mg+2].[O-]CCC.[O-]CCC

Computed Properties

• Exact Mass: 142.08400
• Monoisotopic Mass: 222.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Melting Point: >100°C
• Boiling Point: 95.8°Cat760mmHg
• Flash Point: >65°C
• PSA: 18.46000
• LogP: 1.75460

1-Propanol, magnesiumsalt (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：No

Additional information on 1-Propanol, magnesiumsalt (9CI)

Introduction to 1-Propanol, magnesiumsalt (9CI) and Its Applications in Modern Chemistry

The compound with the CAS number 35754-82-6, identified as 1-Propanol, magnesiumsalt (9CI), represents a fascinating intersection of organic chemistry and inorganic coordination. This chemical entity, characterized by its unique ionic structure, has garnered significant attention in recent years due to its versatile applications across pharmaceuticals, materials science, and industrial processes. The magnesium salt form of 1-propanol not only enhances the solubility and stability of the compound but also introduces novel reactivity that distinguishes it from its free alcohol counterpart.

In the realm of pharmaceutical research, 1-Propanol, magnesiumsalt (9CI) has been explored as a potential intermediate in the synthesis of novel drug candidates. Its ability to act as a ligand in coordination chemistry has opened up avenues for the development of metal-organic frameworks (MOFs) with tailored properties. These frameworks are increasingly being utilized in drug delivery systems, where precise control over molecular architecture is crucial for optimizing therapeutic efficacy. Recent studies have demonstrated the incorporation of this magnesium salt into porous materials that can selectively bind and release bioactive molecules, showcasing its promise in advanced medicinal chemistry.

The industrial significance of 1-Propanol, magnesiumsalt (9CI) is equally noteworthy. Its use as a chelating agent in catalytic processes has revolutionized certain synthetic pathways. For instance, in polymerization reactions, this compound serves as an effective catalyst poison, preventing unwanted side reactions that could compromise product quality. Moreover, its role in corrosion inhibition has been investigated extensively. The magnesium ions can form protective layers on metal surfaces, thereby extending the lifespan of industrial equipment exposed to harsh environments. This application is particularly relevant in sectors such as automotive manufacturing and aerospace engineering, where material integrity is paramount.

From an environmental perspective, the sustainable utilization of 1-Propanol, magnesiumsalt (9CI) has become a focal point. Researchers are actively exploring its potential as a greener alternative to traditional solvents and reagents. For example, in biocatalysis, this compound has been employed to enhance the efficiency of enzymatic reactions without compromising environmental safety. Its biodegradability and low toxicity profile make it an attractive choice for processes aiming to minimize ecological impact. As regulatory pressures mount on industries to adopt more sustainable practices, the role of compounds like 1-Propanol, magnesiumsalt (9CI) is expected to expand significantly.

The chemical properties of 1-Propanol, magnesiumsalt (9CI) also make it a valuable tool in analytical chemistry. Its coordination capabilities allow it to form complexes with various metal ions, which can be leveraged for sensitive detection methods such as spectrophotometry and chromatography. These techniques are essential for identifying trace amounts of contaminants in pharmaceutical formulations or for monitoring pollutant levels in environmental samples. The precision offered by these methods underscores the importance of high-quality chemical reagents like 1-Propanol, magnesiumsalt (9CI) in ensuring accurate scientific outcomes.

Looking ahead, the future research directions involving 1-Propanol, magnesiumsalt (9CI) appear promising. Advances in computational chemistry are enabling researchers to predict and design new derivatives with enhanced functionalities. These computational models can simulate the interactions between the magnesium salt and other molecules at an atomic level, facilitating the discovery of novel applications. Additionally, interdisciplinary approaches combining organic synthesis with nanotechnology are paving the way for innovative materials with applications ranging from electronics to energy storage.

In conclusion,1-Propanol,magnesiumsalt(9CI) stands as a testament to the ingenuity within modern chemistry. Its multifaceted applications across pharmaceuticals，industrial processes，and environmental science highlight its versatility and importance。 As research continues to uncover new possibilities，the role of this compound is poised to grow even further，driving innovation and sustainability across multiple scientific disciplines.